Cas no 362704-90-3 (Butanoic acid,3-amino-4-(dimethylamino)-, methyl ester, (3R)-)

Butanoic acid,3-amino-4-(dimethylamino)-, methyl ester, (3R)- structure
362704-90-3 structure
Product Name:Butanoic acid,3-amino-4-(dimethylamino)-, methyl ester, (3R)-
CAS No:362704-90-3
MF:C7H16N2O2
MW:160.214141845703
CID:297187
Update Time:2024-01-27

Butanoic acid,3-amino-4-(dimethylamino)-, methyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,3-amino-4-(dimethylamino)-, methyl ester, (3R)-
    • Butanoic acid, 3-amino-4-(dimethylamino)-, methyl ester, (3R)- (9CI)
    • Butanoic acid, 3-amino-4-(dimethylamino)-, methyl ester, (3R)-
    • Inchi: 1S/C7H16N2O2/c1-9(2)5-6(8)4-7(10)11-3/h6H,4-5,8H2,1-3H3/t6-/m1/s1
    • InChI Key: UHZXIZAWANDFOZ-ZCFIWIBFSA-N
    • SMILES: C(OC)(=O)C[C@@H](N)CN(C)C

Computed Properties

  • Exact Mass: 160.121
  • Monoisotopic Mass: 160.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6A^2

Experimental Properties

  • Density: 1.008±0.06 g/cm3(Predicted)
  • Boiling Point: 221.4±30.0 °C(Predicted)
  • pka: 8.73±0.28(Predicted)
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